N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
Catalog No.
S7214256
CAS No.
M.F
C16H18N2O3S
M. Wt
318.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
IUPAC Name
N-[3-(hydroxymethyl)oxolan-3-yl]-3-(4-methyl-1,3-thiazol-2-yl)benzamide
Molecular Formula
C16H18N2O3S
Molecular Weight
318.4 g/mol
InChI
InChI=1S/C16H18N2O3S/c1-11-8-22-15(17-11)13-4-2-3-12(7-13)14(20)18-16(9-19)5-6-21-10-16/h2-4,7-8,19H,5-6,9-10H2,1H3,(H,18,20)
InChI Key
HQXBEIDVOCPPGB-UHFFFAOYSA-N
Canonical SMILES
CC1=CSC(=N1)C2=CC(=CC=C2)C(=O)NC3(CCOC3)CO
TH5427 is an organic compound with the molecular formula C17H19N3O3S and a molecular weight of 353.42 g/mol. It is a crystalline solid that belongs to the class of benzamides. Benzamides are compounds with a benzene ring attached to a carboxamide group.
The synthesis of TH5427 was first reported by researchers at the Chinese Academy of Sciences (CAS) in 2012. The researchers were investigating compounds that could inhibit the human mitotic kinesin Eg5, a key player in cell division, and TH5427 was found to be a potent inhibitor.
TH5427 is a white to light beige crystalline solid that is soluble in DMSO and DMF and has a melting point of 201-203°C. It has a log P value of 2.53, indicating moderate lipophilicity.
TH5427 contains a thiazole ring, which is a five-membered nitrogen-containing heterocyclic ring. Thiazoles have a diverse range of biological activities and are commonly found in pharmaceuticals and agrochemicals.
TH5427 can be synthesized by reacting 4-methyl-2-thiazolamine with ethyl bromopyruvate to obtain 2-(4-methylthiazol-2-yl)acetic acid ethyl ester. This ester can then be reacted with 3-(hydroxymethyl)oxetan-3-ol to obtain (3R)-3-(4-methyl-2-thiazolyl)-N-(3-(hydroxymethyl)oxetan-3-yl)benzamide, which can be further converted to TH5427 by various methods.
The characterization of TH5427 involves various techniques including NMR spectroscopy, mass spectrometry, IR spectroscopy, and X-ray crystallography. These techniques are used to determine the structure, purity, and identity of the compound.
TH5427 can be analyzed using various chromatographic and spectroscopic techniques. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used to separate and quantify the compound. Spectroscopic methods such as UV-Vis, IR, and NMR spectroscopy can be used to identify and characterize TH5427.
TH5427 has been shown to be a potent inhibitor of human mitotic kinesin Eg5, which is involved in the formation of the mitotic spindle. This inhibition leads to cell cycle arrest and apoptosis in cancer cells. TH5427 has also been shown to inhibit the growth of various cancer cell lines, including prostate, breast, and lung cancer cells.
TH5427 has been tested for its toxicity and safety in scientific experiments. In a study conducted by researchers at the CAS, TH5427 was shown to have no significant toxicity in rats at a dose of 50 mg/kg. However, further studies are needed to determine the long-term effects and potential side effects of TH5427.
TH5427 has potential applications in various fields of research and industry. In addition to its anti-cancer properties, TH5427 has been shown to have anti-inflammatory and anti-viral activities. TH5427 has also been investigated as a potential treatment for Alzheimer's disease.
Currently, research on TH5427 is focused on exploring its potential as a therapeutic agent in cancer and other diseases. Researchers are also investigating the mechanisms of TH5427's action and the potential molecular targets of the compound.
TH5427 has potential implications in various fields of research and industry. In the pharmaceutical industry, TH5427 could be developed as a new anti-cancer drug or a drug for other diseases. In the agrochemical industry, thiazole compounds have been used as pesticides and fungicides, and TH5427 could potentially have similar applications.
While research on TH5427 has yielded promising results, there are limitations and challenges that need to be addressed. One limitation is the need for more comprehensive toxicology studies to determine the safety of the compound. Another challenge is the need to optimize the synthesis and develop more efficient methods of production.
for research on TH5427 include investigating its potential in combination therapy with other anti-cancer drugs, elucidating the molecular targets of the compound, and developing new methods of synthesis.
In conclusion, TH5427 is an important chemical compound with potential applications in various fields of research and industry. While further research is needed to address its limitations and challenges, TH5427 has promising potential as a therapeutic agent in cancer and other diseases.
In conclusion, TH5427 is an important chemical compound with potential applications in various fields of research and industry. While further research is needed to address its limitations and challenges, TH5427 has promising potential as a therapeutic agent in cancer and other diseases.
XLogP3
1.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
318.10381361 g/mol
Monoisotopic Mass
318.10381361 g/mol
Heavy Atom Count
22
Dates
Last modified: 08-26-2023
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